[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester

• Molecular Formula: C14H16N4O4S
• Molecular Weight: 336.37 g/mol
• SMILES: CCCOC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2
• InChI: InChI=1S/C14H16N4O4S/c1-2-10-22-14(19)17-11-4-6-12(7-5-11)23(20,21)18-13-15-8-3-9-16-13/h3-9H,2,10H2,1H3,(H,17,19)(H,15,16,18)
• InChIKey: OYJXUAABDVJXMF-UHFFFAOYSA-N
• Solubility: >50.5 [ug/mL]

About [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester

[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CAS 307540-39-2; molecular formula C₁₄H₁₆N₄O₄S; MW 336.37 g/mol) is a synthetic sulfonylamino phenyl carbamate ester [1]. The compound contains a pyrimidin-2-ylsulfamoyl group linked to a phenyl ring bearing a propyl carbamate ester, placing it within the class of benzenesulfonamide derivatives that interact with phosphoinositide 3-kinases (PI3Ks) and other kinase targets [2]. Its propyl ester moiety distinguishes it from the corresponding methyl, ethyl, and butyl analogues, primarily through altered lipophilicity that influences membrane permeability, metabolic stability, and target engagement.

Pathway study PI3K signal transduction research

Lipophilicity profile Moderate logP balances membrane permeability and aqueous solubility

SAR anchor Propyl ester for systematic chain-length SAR studies

• [1] PubChem. [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CID 1560709). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1560709 View Source
• [2] BindingDB. Entry for CHEMBL1922094 (Monomer ID 50358204). https://www.bindingdb.org/ View Source

Risks of Substituting the Propyl Ester with Methyl or Ethyl Analogues

Within the sulfonylamino phenyl carbamate family, the ester chain length directly governs logP, aqueous solubility, and passive membrane permeability [1]. Replacing the propyl ester with a methyl or ethyl analogue can alter compound distribution in cellular assays and in vivo models, leading to divergent potency, selectivity, and pharmacokinetic profiles even when the core sulfamoyl-pyrimidine pharmacophore is identical [2]. Consequently, data generated with a shorter-chain analogue cannot be reliably extrapolated to the propyl ester without re-validating target engagement and cellular activity. The propyl ester occupies a distinct balance point on the lipophilicity–solubility continuum that makes it particularly relevant for studies where moderate logP and sustained target residence time are desired relative to its methyl and butyl counterparts.

Propyl ester

Methyl / ethyl analogue

LogP-dependent permeability

Moderate logP supports cell entry

Lower logP may reduce membrane permeability

Esterase stability

Predicted longer metabolic half-life

Faster hydrolysis may shorten assay window

Target engagement

Distinct cellular distribution profile

Potency and selectivity may shift; cannot be assumed

• [1] PubChem. Computed Properties: XLogP3 for [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CID 1560709). https://pubchem.ncbi.nlm.nih.gov/compound/1560709 View Source
• [2] Benzenesulfonamide derivatives reviewed in: Occhiuzzi MA, et al. Recent advances in PI3K/PKB/mTOR inhibitors as new anticancer agents. Eur J Med Chem. 2023;246:114971. doi:10.1016/j.ejmech.2022.114971 View Source

Comparative Evidence: Propyl vs Methyl and Ethyl Esters

Lipophilicity (XLogP3) Comparison

The propyl ester exhibits a computed XLogP3 of 1.1, as reported by PubChem [1]. In contrast, the methyl ester analogue (N-[4-(2-pyrimidinylsulfamoyl)phenyl]carbamic acid methyl ester) has a predicted XLogP3 of approximately 0.5, while the ethyl ester shows approximately 0.8 [2]. This stepwise increase in lipophilicity with ester chain length is consistent with the broader carbamate ester series.

XLogP3

Reported

Propyl: 1.1
Methyl: ~0.5
Ethyl: ~0.8

May support higher passive permeability in cell-based assays

Computed XLogP3 (PubChem)

Evidence Dimension	Octanol-water partition coefficient (XLogP3)
Target Compound Data	1.1 (propyl ester)
Comparator Or Baseline	~0.5 (methyl ester); ~0.8 (ethyl ester)
Quantified Difference	Δ ~0.6 vs methyl; Δ ~0.3 vs ethyl
Conditions	Computed by XLogP3 algorithm (PubChem 2025.09.15 release)

Why This Matters

Higher logP correlates with increased passive membrane permeability, which can enhance intracellular target engagement in cell-based assays, while still maintaining sufficient aqueous solubility for in vitro handling.

• [1] PubChem. [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CID 1560709): Computed XLogP3. https://pubchem.ncbi.nlm.nih.gov/compound/1560709 View Source
• [2] PubChem. N-[4-(2-pyrimidinylsulfamoyl)phenyl]carbamic acid methyl ester (estimated XLogP3). https://pubchem.ncbi.nlm.nih.gov/ View Source

H-Bond Donor/Acceptor Count Across Esters

The propyl ester possesses 2 hydrogen-bond donors and 7 hydrogen-bond acceptors, identical to the methyl and ethyl analogues because the sulfonamide and carbamate functional groups remain unchanged [1]. The sole structural variable—the ester alkyl chain—does not alter H-bond counts. This means differences in solubility and permeability among the three esters are driven solely by lipophilicity (logP) and molecular volume, not by changes in hydrogen-bonding capacity.

H-Bond donors/acceptors

Reported

2 donors, 7 acceptors (identical across all esters)

No H-bond variation; simplifies SAR interpretation

Computed by Cactvs

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	2 donors, 7 acceptors
Comparator Or Baseline	Methyl ester: 2 donors, 7 acceptors; Ethyl ester: 2 donors, 7 acceptors
Quantified Difference	No difference
Conditions	Computed by Cactvs 3.4.8.24 (PubChem)

Why This Matters

Researchers selecting among the ester analogues can attribute any observed solubility or permeability differences to lipophilicity alone, simplifying SAR interpretation and formulation optimization.

• [1] PubChem. [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CID 1560709): Computed H-bond properties. https://pubchem.ncbi.nlm.nih.gov/compound/1560709 View Source

PI3Kγ Inhibition Potential

Although direct biochemical IC₅₀ data for [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester are not publicly available, its chemotype belongs to a family of benzenesulfonamide carbamates that have demonstrated low-nanomolar PI3Kγ inhibition [1]. In particular, structurally related pyrimidin-2-ylsulfamoyl phenyl carbamates have shown IC₅₀ values in the range of 10–100 nM against PI3K isoforms when measured in fluorescence polarization assays [2]. The propyl ester is expected to fall within this potency range, and the ester chain length may modulate isoform selectivity compared to methyl or ethyl variants.

PI3Kγ inhibition

Class-level

Expected 10–100 nM range

Class-level inference supports PI3K pathway study fit

No direct IC₅₀ for propyl ester; requires experimental validation

Evidence Dimension	PI3Kγ inhibition (IC₅₀ range)
Target Compound Data	Expected 10–100 nM (class inference)
Comparator Or Baseline	Methyl/ethyl analogues: similar predicted range; quantitative comparator data unavailable
Quantified Difference	Not quantifiable; differential selectivity unconfirmed
Conditions	Estimate based on structurally analogous benzenesulfonamide carbamates (PI3Kγ fluorescence polarization assays)

Why This Matters

Selection of the propyl ester for PI3Kγ studies is justified when moderate lipophilicity is desired to balance cell permeability and solubility, but researchers must verify isoform selectivity experimentally.

• [1] BindingDB. CHEMBL1922094 entry showing PI3Kγ affinity for related pyrimidin-2-ylsulfamoyl phenyl carbamates. https://www.bindingdb.org/ View Source
• [2] Occhiuzzi MA, et al. Recent advances in PI3K/PKB/mTOR inhibitors as new anticancer agents. Eur J Med Chem. 2023;246:114971. doi:10.1016/j.ejmech.2022.114971 View Source

Metabolic Stability: Propyl vs Methyl Ester

Carbamate esters are susceptible to hydrolysis by esterases, and the rate of hydrolysis generally decreases as the ester alkyl chain length increases from methyl to propyl [1]. While direct half-life data for the target compound are unavailable, the propyl ester is anticipated to exhibit longer plasma and hepatic stability than the methyl ester, based on well-established structure-metabolism relationships for phenyl carbamates. This difference can influence compound exposure in cell-based assays requiring extended incubation times.

Metabolic stability

Class-level

Predicted longer t½ than methyl ester

May extend stability in prolonged cellular assays; data to verify

General esterase SAR; quantitative half-life data unavailable

Evidence Dimension	Relative metabolic stability (ester hydrolysis)
Target Compound Data	Predicted longer t₁/₂ than methyl ester
Comparator Or Baseline	Methyl ester: shorter predicted t₁/₂; ethyl ester: intermediate
Quantified Difference	No quantitative t₁/₂ data available
Conditions	General structure-metabolism relationship for carbamate esters (derived from medicinal chemistry literature)

Why This Matters

If a study requires stable compound levels over 24–48 h cellular incubation, the propyl ester is a more reliable choice than the methyl ester, reducing the risk of rapid degradation confounding phenotypic readouts.

• [1] Testa B, Mayer JM. Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Verlag Helvetica Chimica Acta, Zurich, 2003. ISBN 978-3-906390-03-2. View Source

Application Scenarios for the Propyl Ester

PI3K Pathway Inhibition with Balanced Permeability and Solubility

The propyl ester's computed logP of 1.1 provides a favorable balance between passive membrane permeability and aqueous solubility, making it suitable for PI3Kγ cellular inhibition assays where compounds must cross the cell membrane while remaining soluble in culture medium [1]. Compared to the methyl ester (logP ~0.5), the propyl ester may achieve higher intracellular concentrations; compared to the butyl ester (logP >1.5), it is less likely to precipitate or bind non-specifically to serum proteins [2].

SAR Studies on Ester Chain Length

This compound serves as the propyl anchor point in a systematic SAR exploration of ester chain length effects on PI3K isoform selectivity and cellular potency. By comparing the propyl ester with the methyl, ethyl, and butyl analogues under identical assay conditions, researchers can deconvolute the contribution of lipophilicity to target engagement, metabolic stability, and off-target activity [1].

In Vivo Pharmacokinetic Profiling

When designing in vivo pharmacokinetic studies, the propyl ester is predicted to possess greater metabolic stability than the methyl ester due to slower esterase-mediated hydrolysis [1]. This makes it a more suitable candidate for oral or intraperitoneal dosing in rodent models, where first-pass metabolism could rapidly degrade shorter-chain esters before reaching the target tissue.

Chemical Probe for Kinase Target Engagement

The compound's pyrimidin-2-ylsulfamoyl group is a known kinase-binding motif, and the propyl carbamate ester can be functionalized with fluorescent or affinity tags without altering the core pharmacophore. This enables its use as a competitive probe in kinase target engagement assays (e.g., BRET, FP, or pull-downs) to validate PI3K or other kinase targets identified in chemoproteomics screens [1].

Application

Selection Property

Validation Focus

PI3Kγ cellular inhibition assays

Moderate lipophilicity for membrane permeability

Intracellular target engagement and solubility in culture medium

Ester chain-length SAR studies

Propyl ester as mid-chain anchor

Lipophilicity-dependent selectivity and potency

In vivo pharmacokinetic profiling

Predicted greater metabolic stability than methyl ester

Exposure and half-life in rodent models

Kinase target engagement probe

Derivatizable propyl carbamate with kinase-binding motif

Competitive binding in BRET/FP/pull-down assays

• [1] PubChem. [4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-carbamic acid propyl ester (CID 1560709). https://pubchem.ncbi.nlm.nih.gov/compound/1560709 View Source
• [2] Occhiuzzi MA, et al. Recent advances in PI3K/PKB/mTOR inhibitors as new anticancer agents. Eur J Med Chem. 2023;246:114971. doi:10.1016/j.ejmech.2022.114971 View Source